(1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium
(1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium
Brand Name:
Vulcanchem
CAS No.:
186094-00-8
VCID:
VC0020512
InChI:
InChI=1S/C10H16O4.C9H18N2/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14;1-4-5-11-7-8(2)10-6-9(11)3/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14);4,8-10H,1,5-7H2,2-3H3/t6-,10+;8-,9+/m11/s1
SMILES:
CC1CNC(CN1CC=C)C.CC1(C(CCC1(C)C(=O)O)C(=O)O)C
Molecular Formula:
C19H34N2O4
Molecular Weight:
354.5 g/mol
(1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium
CAS No.: 186094-00-8
Reference Standards
VCID: VC0020512
Molecular Formula: C19H34N2O4
Molecular Weight: 354.5 g/mol
CAS No. | 186094-00-8 |
---|---|
Product Name | (1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium |
Molecular Formula | C19H34N2O4 |
Molecular Weight | 354.5 g/mol |
IUPAC Name | (2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazine;(1R,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid |
Standard InChI | InChI=1S/C10H16O4.C9H18N2/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14;1-4-5-11-7-8(2)10-6-9(11)3/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14);4,8-10H,1,5-7H2,2-3H3/t6-,10+;8-,9+/m11/s1 |
Standard InChIKey | GAUKCWXJAQLUCN-SLZMFKEQSA-N |
Isomeric SMILES | C[C@H]1C[NH2+][C@@H](CN1CC=C)C.C[C@]1(CC[C@@H](C1(C)C)C(=O)O)C(=O)[O-] |
SMILES | CC1CNC(CN1CC=C)C.CC1(C(CCC1(C)C(=O)O)C(=O)O)C |
Canonical SMILES | CC1C[NH2+]C(CN1CC=C)C.CC1(C(CCC1(C)C(=O)[O-])C(=O)O)C |
PubChem Compound | 12017825 |
Last Modified | Nov 11 2021 |
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